Cas no 1006356-56-4 (1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole)

1,3-Dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1- and 3-positions and a pyrazolyl moiety at the 4-position. This structure imparts versatility in coordination chemistry and potential applications in medicinal and materials science. Its bifunctional nature allows for chelation or bridging in metal-organic frameworks (MOFs) and catalysis. The compound's stability and well-defined reactivity make it suitable for use as a ligand or intermediate in synthetic organic chemistry. Its rigid, nitrogen-rich scaffold may also contribute to biological activity, particularly in pharmaceutical research targeting enzyme inhibition or receptor modulation.

1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole structure

1006356-56-4 structure

Product Name:1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole

CAS No:1006356-56-4

MF:C₈H₁₀N₄

MW:162.19180059433

MDL:MFCD04970838

CID:3059565

PubChem ID:7147386

Update Time:2025-05-28

1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1',3'-Dimethyl-1H,1'H-3,4'-bipyrazole
- 1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole
- AKOS000311142
- STK349794
- 1,3-dimethyl-4-(1H-pyrazol-5-yl)pyrazole
- CS-0240739
- BBL040062
- CHEMBL3289430
- 1',3'-DIMETHYL-1H-3,4'-BIPYRAZOLE
- 4p58
- NCGC00339679-01
- BDBM50019331
- AB01331990-02
- 2F6
- 1',3'-Dimethyl-1H,1'H-[3,4']bipyrazolyl
- Q27452957
- 1006356-56-4
- EN300-229855
- MDL： MFCD04970838
- Inchi： 1S/C8H10N4/c1-6-7(5-12(2)11-6)8-3-4-9-10-8/h3-5H,1-2H3,(H,9,10)
- InChI Key： LNJKDWJFZASOPC-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C2=CC=NN2)C(C)=N1

Computed Properties

Exact Mass: 162.090546336Da
Monoisotopic Mass: 162.090546336Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 46.5Å²

1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM483608-1g	1',3'-Dimethyl-1H,1'H-3,4'-bipyrazole	1006356-56-4	97%	1g	$690	2022-06-14
Fluorochem	025648-1g	1',3'-Dimethyl-1H,1'H-[3,4']bipyrazolyl	1006356-56-4		1g	￡468.00	2022-02-28
Fluorochem	025648-5g	1',3'-Dimethyl-1H,1'H-[3,4']bipyrazolyl	1006356-56-4		5g	￡1182.00	2022-02-28
Enamine	EN300-229855-0.05g	1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole	1006356-56-4	95%	0.05g	$197.0	2024-06-20
Enamine	EN300-229855-0.1g	1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole	1006356-56-4	95%	0.1g	$294.0	2024-06-20
Enamine	EN300-229855-0.25g	1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole	1006356-56-4	95%	0.25g	$419.0	2024-06-20
Enamine	EN300-229855-0.5g	1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole	1006356-56-4	95%	0.5g	$660.0	2024-06-20
Enamine	EN300-229855-1.0g	1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole	1006356-56-4	95%	1.0g	$846.0	2024-06-20
Enamine	EN300-229855-2.5g	1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole	1006356-56-4	95%	2.5g	$1216.0	2024-06-20
Enamine	EN300-229855-5.0g	1,3-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole	1006356-56-4	95%	5.0g	$1828.0	2024-06-20